Cas no 918812-93-8 (Benzenemethanamine, N-(5-bromo-2-methylphenyl)-N-(phenylmethyl)-)
918812-93-8 structure
Product Name:Benzenemethanamine, N-(5-bromo-2-methylphenyl)-N-(phenylmethyl)-
CAS No:918812-93-8
MF:C21H20BrN
MW:366.294204711914
CID:770607
PubChem ID:58789282
Update Time:2025-04-19
Benzenemethanamine, N-(5-bromo-2-methylphenyl)-N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine, N-(5-bromo-2-methylphenyl)-N-(phenylmethyl)-
- N,N-dibenzyl-5-bromo-2-methylaniline
- SCHEMBL5002861
- DTXSID20730094
- BLGPTEAQLMASGK-UHFFFAOYSA-N
- 918812-93-8
- N,N-Dibenzyl-5-bromo-2-methylbenzenamine
-
- Inchi: 1S/C21H20BrN/c1-17-12-13-20(22)14-21(17)23(15-18-8-4-2-5-9-18)16-19-10-6-3-7-11-19/h2-14H,15-16H2,1H3
- InChI Key: BLGPTEAQLMASGK-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C)=C(C=1)N(CC1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 365.07791g/mol
- Monoisotopic Mass: 365.07791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 3.2Ų
Benzenemethanamine, N-(5-bromo-2-methylphenyl)-N-(phenylmethyl)- Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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